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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364 Get Quote

An In-depth Technical Guide to Dibutyl Dodecanedioate (C₂₀H₃₈O₄) for Pharmaceutical

Development

Introduction
Dibutyl dodecanedioate (CAS No. 15677-90-4) is a long-chain aliphatic diester with the

molecular formula C₂₀H₃₈O₄.[1] As a member of the dicarboxylate ester family, it is gaining

significant attention in materials science and, increasingly, in the pharmaceutical industry.[2]

This technical guide provides a comprehensive overview of its chemical properties, synthesis,

and applications, with a specific focus on its role as a specialty excipient for researchers,

scientists, and drug development professionals.

Primarily utilized for its plasticizing properties, dibutyl dodecanedioate serves as a modern,

potentially safer alternative to traditional phthalate-based plasticizers like dibutyl phthalate

(DBP).[2] Its ability to enhance the flexibility and durability of polymers makes it a valuable

component in the formulation of advanced drug delivery systems, particularly in modifying the

release characteristics of polymer-coated dosage forms.[3][4][5]

Physicochemical Properties
The physical and chemical properties of dibutyl dodecanedioate are critical to its function as

a pharmaceutical excipient. These properties determine its compatibility with various polymers

and its performance in final formulations. A summary of its key quantitative data is presented

below.
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Property Value Reference

IUPAC Name dibutyl dodecanedioate [1]

Synonyms
Dodecanedioic acid dibutyl

ester
[1]

CAS Number 15677-90-4 [1]

Molecular Formula C₂₀H₃₈O₄ [1]

Molecular Weight 342.5 g/mol [1]

Boiling Point 375.2 °C at 760 mmHg [6]

Flash Point 168.2 °C [6]

Density 0.936 g/cm³ [6]

Refractive Index 1.449 [6]

XLogP3-AA 6.3 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 19 [1]

Synthesis and Purification
The most common and efficient method for producing dibutyl dodecanedioate is through a

direct acid-catalyzed esterification, a process widely known as the Fischer-Speier esterification.

[2]

Synthesis Pathway: Fischer-Speier Esterification
This reaction involves treating dodecanedioic acid, a C12 linear dicarboxylic acid, with two

equivalents of n-butanol in the presence of a strong acid catalyst, such as sulfuric acid.[2] The

reaction proceeds by protonation of the carboxylic acid, followed by nucleophilic attack from the

alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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